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Compound of Interest

Compound Name: Adenine-13C5,15N5

Cat. No.: B12363940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and experimental

application of Adenine-13C5,15N5, an isotopically labeled purine nucleobase. Given that a

specific Safety Data Sheet (SDS) for the dually labeled Adenine-13C5,15N5 is not readily

available, this document compiles and extrapolates information from the SDS of unlabeled

adenine and its singly labeled isotopic forms. The stable isotopic labels (¹³C and ¹⁵N) are non-

radioactive and do not significantly alter the chemical properties or toxicity of the adenine

molecule. Therefore, the safety precautions are predicated on the known characteristics of

adenine.

Hazard Identification and Safety Precautions
Adenine is classified as toxic if swallowed.[1][2][3][4][5] It is crucial to handle this compound

with care in a laboratory setting.

Summary of Key Safety Information:
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Hazard Statement Precautionary Measures

H301: Toxic if swallowed
P264: Wash hands and any exposed skin

thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product.

P301 + P310: IF SWALLOWED: Immediately

call a POISON CENTER or doctor/physician.

General Handling
Avoid dust formation. Use in a well-ventilated

area.

Eye Contact May cause eye irritation.

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Personal Protective Equipment (PPE):

Equipment Recommendation

Gloves
Impervious gloves (e.g., nitrile) should be worn

at all times.

Eye Protection Safety glasses or goggles are mandatory.

Lab Coat
A standard laboratory coat should be worn to

protect skin and clothing.

Respiratory Protection
If dust formation is likely, a NIOSH-approved

respirator is recommended.

First Aid Measures
In the event of exposure, follow these first aid guidelines:
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Exposure Route First Aid Procedure

Ingestion
Rinse mouth. Immediately call a poison control

center or seek medical attention.

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Remove contaminated clothing and rinse the

affected area with plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing and seek medical advice

if irritation persists.

Storage and Stability
Proper storage is essential to maintain the integrity of Adenine-13C5,15N5.

Condition Recommendation

Temperature

Store in a cool, dry place. For long-term storage,

refrigeration at +2°C to +8°C is recommended.

Some suppliers suggest storage at -20°C for the

powdered form.

Container
Keep the container tightly closed to prevent

moisture absorption.

Light Protect from light.

Solution Stability

Once in solution, it is recommended to store at

-20°C for up to one month or at -80°C for up to

six months to minimize degradation.

Experimental Protocols and Handling
Adenine-13C5,15N5 is primarily used as a tracer in metabolic studies and as an internal

standard for quantitative analysis by Nuclear Magnetic Resonance (NMR) and Mass
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Spectrometry (MS).

Reconstitution of Lyophilized Powder
This protocol outlines the steps for preparing a stock solution from the powdered form.

Equilibration: Before opening, allow the vial of Adenine-13C5,15N5 to equilibrate to room

temperature to prevent condensation of moisture.

Solvent Selection: Choose a suitable solvent based on the experimental requirements.

Dimethyl sulfoxide (DMSO) and aqueous buffers are commonly used.

Dissolution:

Add the appropriate volume of solvent to the vial to achieve the desired stock

concentration.

Vortex gently to mix. If the compound does not dissolve readily, brief sonication or

warming may be necessary. For aqueous solutions, ensure the pH is appropriate for

dissolution.

Storage: Store the stock solution as recommended in the "Storage and Stability" section.

Preparation of Calibration Standards for Mass
Spectrometry
This protocol describes the preparation of a set of calibration standards for quantitative

analysis.

Prepare Stock Solution: Reconstitute the Adenine-13C5,15N5 to a known concentration

(e.g., 1 mg/mL) in a suitable solvent.

Serial Dilutions: Perform serial dilutions of the stock solution to create a series of working

standards with concentrations that span the expected range of the analyte in the samples.

Matrix Matching: Whenever possible, prepare the calibration standards in a matrix that is

identical to the sample matrix (e.g., blank plasma, cell lysate) to account for matrix effects.
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Spiking: Add a known volume of each working standard to the blank matrix to create the final

calibration standards.

Analysis: Analyze the calibration standards alongside the unknown samples to construct a

calibration curve.

Visualization of Workflows and Pathways
Experimental Workflow: Enzymatic Incorporation of
Labeled Adenine into RNA
The following diagram illustrates a typical workflow for incorporating Adenine-13C5,15N5 into

an RNA molecule for structural and dynamic studies using NMR.
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Workflow for Enzymatic Incorporation of Labeled Adenine into RNA

Preparation of Labeled RNA Fragment

Ligation and Purification

Analysis

Adenine-13C5,15N5 (AMP)

In Vitro Transcription
(with T7 RNA Polymerase)

Labeled RNA Fragment

Ligation
(with T4 DNA Ligase)

Unlabeled RNA Fragment

Site-Specifically Labeled RNA

Purification
(e.g., HPLC)

NMR Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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